Cas no 510723-59-8 ((3-Methyl-benzyl)-pyridin-3-ylmethyl-amine)

• Product Name: (3-Methyl-benzyl)-pyridin-3-ylmethyl-amine
• CAS No: 510723-59-8
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD03724417
• CID: 3078147
• PubChem ID: 846159
• Update Time: 2025-04-21

(3-Methyl-benzyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-benzyl)-pyridin-3-ylmethyl-amine
• SB78828
• STK133822
• SR-01000325645-1
• AKOS000300226
• N-(3-Methylbenzyl)-1-(pyridin-3-yl)methanamine
• SY317223
• CS-0153217
• N-[(3-methylphenyl)methyl]-1-pyridin-3-ylmethanamine
• DTXSID501229428
• 510723-59-8
• MFCD03724417
• [(3-methylphenyl)methyl](pyridin-3-ylmethyl)amine
• BS-49406
• 1-(3-methylphenyl)-N-(pyridin-3-ylmethyl)methanamine
• N-(3-Methylbenzyl)-1-(3-pyridyl)methanamine
• 3-Pyridinemethanamine, N-[(3-methylphenyl)methyl]-
• E76043
• SR-01000325645

• MDL： MFCD03724417
• Inchi： 1S/C14H16N2/c1-12-4-2-5-13(8-12)9-16-11-14-6-3-7-15-10-14/h2-8,10,16H,9,11H2,1H3
• InChI Key： MSSMWYIHERFESM-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines